Cas no 1705784-59-3 (1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-4-phenylbutane-1,4-dione)

• Product Name: 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-4-phenylbutane-1,4-dione
• CAS No: 1705784-59-3
• MF: C₁₈H₂₃NO₄S
• MW: 349.444524049759
• CID: 6016909
• PubChem ID: 90591020
• Update Time: 2025-05-19

1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-4-phenylbutane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-4-phenylbutane-1,4-dione
• 1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-4-phenylbutane-1,4-dione
• AKOS024883533
• 1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-4-phenylbutane-1,4-dione
• 1705784-59-3
• F6441-4517
• 1-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)-4-phenylbutane-1,4-dione

• Inchi： 1S/C18H23NO4S/c1-24(22,23)16-11-14-7-8-15(12-16)19(14)18(21)10-9-17(20)13-5-3-2-4-6-13/h2-6,14-16H,7-12H2,1H3
• InChI Key： MZJZZWJYDNSIIZ-UHFFFAOYSA-N
• SMILES： S(C)(C1CC2CCC(C1)N2C(CCC(C1C=CC=CC=1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 349.13477939g/mol
• Monoisotopic Mass: 349.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-4-phenylbutane-1,4-dione

Professional Introduction to Compound with CAS No. 1705784-59-3 and Product Name: 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-4-phenylbutane-1,4-dione

The compound in question, identified by the CAS number 1705784-59-3, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-4-phenylbutane-1,4-dione, highlights its intricate composition, which includes a bicyclic azabearing scaffold and functional groups that suggest potential biological activity. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in modern medicinal chemistry.

The molecular structure of this compound features a bicyclo3.2.1octane core substituted with an 8-azabicyclo3.2.1octan-8-yl group at the 3-position, further modified by a 3-methanesulfonyl moiety. This arrangement creates a rigid three-dimensional framework that may contribute to favorable pharmacokinetic properties, such as improved binding affinity and selectivity. The presence of a 4-phenylbutane-1,4-dione side chain adds another layer of complexity, introducing polar and aromatic functionalities that could influence both the compound's solubility and its interactions with biological targets.

In recent years, there has been growing interest in designing molecules with bicyclic scaffolds due to their ability to mimic natural product structures and enhance molecular recognition. The specific configuration of the bicyclo3.2.1octane system in this compound is particularly noteworthy, as it has been explored in various drug discovery programs for its potential to interact with enzymes and receptors in unique ways. The 8-azabicyclo3.2.1octan-8-yl substituent, in particular, has been associated with compounds that exhibit modulatory effects on neurotransmitter systems, making it a promising area for further investigation.

The 3-methanesulfonyl group is another critical feature of this molecule, serving as a hydrogen bond acceptor and potentially enhancing binding interactions at biological targets. This functional group is commonly found in pharmacologically active compounds due to its ability to stabilize charged species and improve metabolic stability. The combination of the 3-methanesulfonyl moiety with the bicyclic azabearing scaffold suggests that this compound may exhibit dual functionality, targeting multiple pathways or receptors simultaneously.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The 4-phenylbutane-1,4-dione side chain introduces an aromatic system that can engage with hydrophobic pockets in biological targets, while the overall structure's rigidity ensures precise positioning within binding sites. This balance between flexibility and rigidity is crucial for achieving high affinity and selectivity, which are essential for effective drug design.

Recent studies have highlighted the importance of bicyclic azabearing scaffolds in medicinal chemistry, demonstrating their utility in creating molecules with enhanced pharmacological properties. For instance, derivatives of similar structures have been investigated for their potential as kinase inhibitors or G protein-coupled receptor modulators. The compound under discussion shares several structural features with these lead compounds, suggesting that it may also exhibit similar biological activities.

The synthesis of this compound represents a significant achievement in organic chemistry, requiring careful optimization of reaction conditions to achieve high yields and purity. The introduction of the bicyclo3.2.1octane core followed by functionalization at the 3-position with the 8-azabicyclo3.2.1octan-8-yl group and subsequent modification with the 3-methanesulfonyl moiety demands expertise in multi-step synthetic strategies. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently.

From a computational chemistry perspective, the three-dimensional structure of this compound can be modeled using advanced molecular dynamics simulations to predict its behavior in biological systems. These simulations can provide insights into how the molecule interacts with target proteins or enzymes at an atomic level, guiding further optimization efforts. The presence of both polar and nonpolar regions in the molecule also makes it an interesting candidate for studying solvation effects and ligand-receptor binding dynamics.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique structural motifs present in its framework could inspire novel formulations or materials with specialized properties. For example, derivatives of this compound might be explored as precursors for polymers or coatings that exhibit enhanced durability or biodegradability.

In conclusion, the compound identified by CAS number 1705784-59-3 and named 1-{3-methanesulfonyl-8-azabicyclo3.2.1octan-8-yl}-4-phenylbutane-1,4-dione represents a significant advancement in medicinal chemistry due to its complex structure and promising biological profile. Its unique combination of structural features—such as the bicyclo3.2.1octane core, the 8-azabicyclo3.2.1octan-8-y l substituent, and the presence of both polar and aromatic functional groups—makes it an attractive candidate for further research into novel therapeutic agents.

As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in drug discovery and development programs worldwide。 Their ability to interact selectively with biological targets while maintaining favorable pharmacokinetic properties positions them as valuable tools for addressing unmet medical needs。